Cas no 2228560-97-0 (1-ethynyl-1-(methanesulfonylmethyl)cyclopropane)

• Product Name: 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane
• CAS No: 2228560-97-0
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 6283739
• PubChem ID: 165711627
• Update Time: 2025-10-24

1-ethynyl-1-(methanesulfonylmethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane
• 2228560-97-0
• EN300-1990559

• Inchi： 1S/C7H10O2S/c1-3-7(4-5-7)6-10(2,8)9/h1H,4-6H2,2H3
• InChI Key： NTHNQBBRTZPYSX-UHFFFAOYSA-N
• SMILES： S(C)(CC1(C#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 158.04015073g/mol
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane

Recent Advances in the Study of 1-Ethynyl-1-(methanesulfonylmethyl)cyclopropane (CAS: 2228560-97-0) in Chemical Biology and Pharmaceutical Research

1-Ethynyl-1-(methanesulfonylmethyl)cyclopropane (CAS: 2228560-97-0) is a cyclopropane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its ethynyl and methanesulfonylmethyl substituents on a cyclopropane ring, serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic activities. Recent studies have explored its utility in various chemical transformations, including cycloaddition reactions and cross-coupling reactions, which are pivotal in medicinal chemistry.

One of the key areas of interest is the compound's role in the development of covalent inhibitors. The ethynyl group in 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane can participate in click chemistry reactions, enabling the efficient conjugation of this moiety to biological targets. This property has been leveraged in the design of targeted therapies, particularly in oncology, where covalent inhibitors are increasingly being explored for their ability to form irreversible bonds with disease-relevant proteins. Recent publications have highlighted its use in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression.

In addition to its applications in covalent inhibitor design, 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane has also been investigated as a precursor for the synthesis of cyclopropane-containing bioactive molecules. Cyclopropane rings are known to confer conformational rigidity and metabolic stability to drug candidates, making them valuable scaffolds in medicinal chemistry. Recent work has demonstrated the compound's utility in the synthesis of analogs with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced off-target effects.

Another emerging area of research involves the use of 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane in bioconjugation strategies. The methanesulfonylmethyl group provides a handle for further functionalization, enabling the attachment of fluorescent tags or other reporter groups for imaging and diagnostic applications. This has been particularly useful in the development of probes for studying enzyme activity and protein-protein interactions in live cells.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane-derived compounds. Recent studies have addressed these issues by exploring novel synthetic routes and catalytic systems to improve yield and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of diverse substituents onto the cyclopropane core, expanding the structural diversity of accessible derivatives.

In conclusion, 1-ethynyl-1-(methanesulfonylmethyl)cyclopropane (CAS: 2228560-97-0) represents a promising scaffold in chemical biology and drug discovery, with applications ranging from covalent inhibitor design to bioconjugation and probe development. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to contribute to the next generation of therapeutics and diagnostic tools. Future studies will likely focus on further optimizing its synthetic accessibility and exploring its utility in additional therapeutic areas.